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Compound of Interest

Compound Name: 3-Hexen-2-one

Cat. No.: B3415882

Essential Safety and Handling Guide for 3-Hexen-2-
one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Hexen-2-one in a laboratory setting. It includes detailed operational and disposal plans to

ensure the safe use of this chemical, building on our commitment to providing value beyond the
product itself and fostering a culture of safety in research and development.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step toward safe
handling. The following table summarizes key quantitative data for 3-Hexen-2-one.
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Property Value

Molecular Formula CeH100

Molecular Weight 98.14 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 138.68°C to 141.00°C at 760 mm Hg[1][2]
Flash Point 36.5°C (98.0°F)[1][2]

Vapor Pressure 6.26 mmHg at 25°C[1][2]

Density 0.8655 g/cms3

Water Solubility 8974 mg/L at 25°C (estimated)[2]

logP (o/w) 1.094 (estimated)[2]

Occupational Exposure Limits

It is critical to note that, at the time of this publication, no specific Occupational Exposure Limits
(OELs), such as Threshold Limit Values (TLVs) or Permissible Exposure Limits (PELs), have
been established for 3-Hexen-2-one.[3][4] The absence of defined exposure limits necessitates
a more cautious approach to handling, emphasizing the use of engineering controls and
personal protective equipment to minimize any potential exposure.

Operational Plan: Safe Handling of 3-Hexen-2-one

Adherence to a strict operational protocol is paramount when working with chemicals for which
limited toxicological data is available.

Engineering Controls

o Ventilation: Always handle 3-Hexen-2-one in a well-ventilated area.[4] A certified chemical
fume hood is required for all procedures that may generate vapors or aerosols.

« Ignition Sources: Due to its low flash point, all sources of ignition (e.g., open flames, hot
plates, static electricity) must be eliminated from the handling area.[4] Use non-sparking
tools and explosion-proof equipment where necessary.[4]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Hexen-2-one:

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[4] A face shield should be worn in situations with a
higher risk of splashing.

e Skin Protection:

o Gloves: Wear chemical-impermeable gloves.[4] While specific breakthrough time data for
3-Hexen-2-one is not available, nitrile or butyl rubber gloves are generally recommended
for handling organic chemicals. It is crucial to inspect gloves for any signs of degradation
or perforation before and during use. For prolonged or immersive contact, consider using
thicker, more robust gloves and consult the glove manufacturer's chemical resistance
guide.

o Lab Coat: A flame-resistant lab coat or apron should be worn to protect against splashes
and fire hazards.

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable levels, or during emergency situations, a full-face respirator with appropriate
organic vapor cartridges should be used.[4]

Handling Procedures

e Avoid direct contact with skin and eyes.[3]

Do not inhale vapors or mists.[3]

Prepare all solutions and perform all transfers within a chemical fume hood.

Ground and bond containers when transferring the liquid to prevent static discharge.

Keep the container tightly closed when not in use.[3]

Storage
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o Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[3][4]
o Keep containers tightly closed to prevent the escape of vapors.[3]

o Store separately from incompatible materials such as oxidizing agents and strong acids.

Emergency Procedures
First Aid Measures

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Spill Response

o Evacuate personnel from the spill area.

» Remove all sources of ignition.

» Ventilate the area.

o Wear appropriate PPE, including respiratory protection.

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

e Collect the absorbed material into a suitable, labeled container for disposal.
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Disposal Plan

All waste containing 3-Hexen-2-one must be handled as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

o Waste Collection: Collect all 3-Hexen-2-one waste, including contaminated absorbent
materials and disposable PPE, in a clearly labeled, sealed, and compatible container.

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to
sewer systems or contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

e Regulatory Compliance: Contact your institution's Environmental Health and Safety (EHS)
department to ensure full compliance with all applicable disposal regulations.

Visual Workflow and Safety Relationships

To further clarify the procedures and safety considerations, the following diagrams illustrate the
operational workflow and the logical relationships between key safety elements.
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Caption: Workflow for the safe handling of 3-Hexen-2-one.
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Caption: Key safety considerations for 3-Hexen-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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